Dibutyl Ether

• CAS No.: 142-96-1
• Product Name: Dibutyl Ether
• Molecular Formula: C8H18O; (CH3CH2CH2CH2)2O; C8H18O
• Molecular Weight: 130.23 g/mol
• IUPAC Name: 1-butoxybutane
• Standard InChI: InChI=1S/C8H18O/c1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3
• Standard InChIKey: DURPTKYDGMDSBL-UHFFFAOYSA-N
• SMILES: CCCCOCCCC
• Canonical SMILES: CCCCOCCCC
• Boiling Point: 288 °F at 760 mm Hg (NTP, 1992); 140.8 °C; 142 °C
• Colorform: Colorless liquid
• Density: 0.767 at 68 °F (USCG, 1999); 0.7684 at 20 °C/4 °C; Density (at 20 °C): 0.8 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.0
• Flash Point: 77 °F (NTP, 1992); 37 °C (CLOSED CUP); 25 °C c.c.
• Melting Point: -144 °F (NTP, 1992); -95.2 °C; -95 °C
• Physical Description: N-butyl ether appears as a clear colorless liquid with an ethereal odor. Flash point below 141°F. Less dense than water and insoluble in water. Vapors heavier than air. Irritates the eyes, nose, throat, and respiratory tract.; Liquid; COLOURLESS LIQUID.
• Description: N-butyl ether appears as a clear colorless liquid with an ethereal odor. Flash point below 141°F. Less dense than water and insoluble in water. Vapors heavier than air. Irritates the eyes, nose, throat, and respiratory tract.
• Solubility: less than 1 mg/mL at 72.5° F (NTP, 1992); 0.00 M; Miscible with benzene and most org solvents; Sol in all prop in alc, ether; very sol in acetone; Miscible with oxygenated solvents; In water, 300 mg/L at 25 °C; Solubility in water, g/100ml:
• Synonyms: Butyl Ether; 1,1’-Oxybisbutane; Butyl Oxide; Di-n-butyl Ether; Dibutyl oxide; n-Butyl ether; NSC 8459
• Vapor Density: 4.48 (NTP, 1992) (Relative to Air); 1.48 (Air = 1); Relative vapor density (air = 1): 4.5
• Vapor Pressure: 4.8 mm Hg at 68 °F (NTP, 1992); 6.01 mmHg; 6.01 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.46
• PubChem Compound: 8909
• Last Modified: Nov 11 2021